Cas no 20459-61-4 (Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI))

• Product Name: Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI)
• CAS No: 20459-61-4
• MF: C₅H₁₄NO₃P
• MW: 167.143322467804
• CID: 267780
• PubChem ID: 272987
• Update Time: 2025-04-19

Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI)
• (1-amino-2-methylbutyl)phosphonic acid
• (1-amino-2-methyl-butyl)-phosphonic acid
• AC1L6SK4
• AC1Q6RLF
• AR-1A0708
• CHEMBL1673071
• CTK4E4277
• H-DL-IleP(OH)2
• KST-1A2573
• NSC117802
• NSC 117802
• SCHEMBL5918781
• DTXSID00297756
• NSC-117802
• AKOS015892986
• 20459-61-4

• Inchi： 1S/C5H14NO3P/c1-3-4(2)5(6)10(7,8)9/h4-5H,3,6H2,1-2H3,(H2,7,8,9)
• InChI Key： NOQKPEWLSMCOFU-UHFFFAOYSA-N
• SMILES： P(C(C(C)CC)N)(=O)(O)O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 167.07113031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 274 °C
• PSA: 93.36000
• LogP: 1.19530
• Solubility: Not available

Phosphonic acid,(1-amino-2-methylbutyl)- (8CI,9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids